1-[1-(Methylamino)cyclopentyl]ethan-1-one

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 1-[1-(methylamino)cyclopentyl]ethanone
• InChI: InChI=1S/C8H15NO/c1-7(10)8(9-2)5-3-4-6-8/h9H,3-6H2,1-2H3
• InChI Key: LEPVLANSRFSGMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(CCCC1)NC

Description

1-[1-(Methylamino)cyclopentyl]ethan-1-one is a chemical compound with the molecular formula C8H15NO and a molecular weight of 141.21 g/mol . This compound is primarily used for research purposes and has various applications in scientific studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[1-(Methylamino)cyclopentyl]ethan-1-one typically involves the reaction of cyclopentanone with methylamine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions, such as temperature, pressure, and reaction time, to achieve high yields and purity of the compound .

Chemical Reactions Analysis

Types of Reactions

1-[1-(Methylamino)cyclopentyl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines .

Scientific Research Applications

1-[1-(Methylamino)cyclopentyl]ethan-1-one has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and chemical reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and effects on biological systems.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[1-(Methylamino)cyclopentyl]ethan-1-one involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 1-[1-(Methylamino)cyclopentyl]ethan-1-one include:

• Cyclopentyl methyl ketone
• Methyl cyclopentyl ketone
• 1-Cyclopentylethanone

Uniqueness

This compound is unique due to its specific structure and functional groups, which confer distinct chemical and biological properties.